Cas no 82866-04-4 (1H-Indeno[1,2-c]isoxazole(9CI))

1H-Indeno[1,2-c]isoxazole(9CI) structure
82866-04-4 structure
Product name:1H-Indeno[1,2-c]isoxazole(9CI)
CAS No:82866-04-4
MF:C10H7NO
MW:157.168682336807
CID:988266
PubChem ID:45099145

1H-Indeno[1,2-c]isoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indeno[1,2-c]isoxazole(9CI)
    • 1H-indeno[1,2-c][1,2]oxazole
    • 82866-04-4
    • DTXSID00667773
    • Inchi: InChI=1S/C10H7NO/c1-2-4-9-7(3-1)5-8-6-12-11-10(8)9/h1-6,11H
    • InChI Key: GWVDJYZAHSZBPR-UHFFFAOYSA-N
    • SMILES: C1=CC2=CC3=CONC3=C2C=C1

Computed Properties

  • Exact Mass: 157.05300
  • Monoisotopic Mass: 157.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.9Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 28.93000
  • LogP: 2.91410

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